TPT-260

• Molecular Formula: C8H12N4S3
• Molecular Weight: 260.4 g/mol
• InChI: InChI=1S/C8H12N4S3/c9-7(10)13-3-5-1-2-6(15-5)4-14-8(11)12/h1-2H,3-4H2,(H3,9,10)(H3,11,12)
• InChIKey: XGDUNTSTRCLVLN-UHFFFAOYSA-N

TPT-260 Compound Identity and Pharmacological Class

TPT-260 (also designated R55, TPU260, NSC55712) is a thiophene thiourea derivative that functions as a pharmacological chaperone, directly stabilizing the trimeric Vps35–Vps29–Vps26 retromer complex [1]. It has a well-defined binding affinity (Kd = ~5 µM) for the Vps35–Vps29 interface and increases the thermal stability of the retromer complex by approximately 10°C [2]. This mechanism is central to its reported effects on reducing pathogenic amyloid-precursor protein (APP) processing, attenuating neuroinflammation, and improving endosomal trafficking in disease models [1].

Mechanism

Retromer complex chaperone (Vps35–Vps29 interface)

Compound class

Synthetic thiophene thiourea; experimental tool compound

Model context

Reported model-response in AD and stroke research

• [1] Mecozzi VJ, Berman DE, Simoes S, et al. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. 2014;10(6):443-449. doi:10.1038/nchembio.1508 View Source
• [2] PMC4076047. Figure 2. Identification of a retromer stabilizing pharmacological chaperone. Nat Chem Biol. Author manuscript; available in PMC 2014 Jun 30. View Source

Why TPT-260 Substitution Fails

Generic substitution is not scientifically valid for retromer stabilizers because the quantitative efficacy of each molecule is tightly coupled to its specific binding mode and resulting biophysical effects. TPT-260 (R55) exhibits a unique combination of a ~5 µM Kd at the Vps35–Vps29 interface, a ~10°C increase in thermal stability, and an IC50 of ~12 µM for Aβ reduction in neurons [1]. In contrast, the closely related analog R33 (TPT-172) has demonstrably reduced efficacy, increasing Vps35 protein levels by only ~22% at 5 µM compared to the more robust response seen with TPT-260 [2]. These critical, quantifiable differences in molecular performance directly impact experimental outcomes and cannot be predicted by chemical class alone, making TPT-260 a distinct and non-interchangeable research tool.

R33 / TPT-197

Shared thiophene scaffold but markedly narrower transcriptional regulation in AD model; divergent biological activity precludes direct substitution.

RT-L4 (macrocyclic peptide)

Binds retromer at Vps35–Vps26 interface with reported higher affinity; distinct chemical class and pharmacokinetic profile demand independent validation.

• [1] Mecozzi VJ, Berman DE, Simoes S, et al. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. 2014;10(6):443-449. doi:10.1038/nchembio.1508 View Source
• [2] PMC4076047. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. Author manuscript; available in PMC 2014 Jun 30. View Source

TPT-260 Quantitative Evidence Guide

Retromer Thermal Stabilization vs. Vehicle Control

TPT-260 (R55) exhibits specific, high-affinity binding to the retromer core complex. Microscale thermophoresis (MST) analysis determined its dissociation constant (Kd) for the retromer core complex to be ~5 µM [1]. In contrast, a related compound from the virtual screen, R53, showed no increase in the thermal stability of the core complex, demonstrating that this binding affinity is a unique and not a general property of this chemical class [1]. This quantitative binding data defines the fundamental interaction that underlies TPT-260's functional effects.

Retromer thermal stabilization

Head-to-head

ΔTm = +10 °C vs. vehicle

Supports direct target engagement and complex stabilization

Primary hit from 24-compound screen; purified retromer core complex

Evidence Dimension	Binding Affinity (Kd) for Retromer Core Complex
Target Compound Data	Kd = ~5 µM
Comparator Or Baseline	Compound R53: No detectable binding or stabilization
Quantified Difference	Specific binding (Kd ~5 µM) vs. no binding
Conditions	Microscale thermophoresis (MST) assay using purified Vps35-Vps29-Vps26 retromer core complex.

Why This Matters

This data confirms TPT-260 engages its target with defined affinity, a prerequisite for reproducible in vitro and in vivo pharmacology and a key differentiator from inactive analogs.

• [1] Mecozzi VJ, Berman DE, Simoes S, et al. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. 2014;10(6):443-449. doi:10.1038/nchembio.1508 View Source

Transcriptomic Breadth vs. R33 in Alzheimer's Model

TPT-260 directly enhances the structural integrity of the retromer complex. In a thermal denaturation assay, the presence of TPT-260 (R55) increased the melting temperature (Tm) of the retromer core complex by approximately 10°C, from a baseline of ~49.5°C to ~59.5°C [1]. This level of thermal stabilization is comparable to that achieved by pharmacological chaperones for lysosomal enzymes that are in clinical use [2]. This demonstrates a robust, quantifiable biophysical effect that is not observed with inactive control compounds.

Transcriptomic impact vs. R33

Head-to-head

218 vs 19 genes differentially expressed; ~11.5-fold greater breadth

Broader retromer-dependent pathway modulation in AD model

5xFAD mouse brain, RNA-seq 24 h post-injection; network p = 1.10×10⁻¹⁶

Evidence Dimension	Thermal Stability of Retromer Core Complex
Target Compound Data	Melting temperature (Tm) = ~59.5 °C
Comparator Or Baseline	Untreated retromer complex (Tm = ~49.5 °C)
Quantified Difference	ΔTm ≈ +10 °C
Conditions	Thermal denaturation assay measuring fluorescence of Sypro orange dye with purified retromer complex.

Why This Matters

A 10°C increase in thermal stability is a substantial biophysical change that directly correlates with enhanced complex function and is a primary, measurable readout of compound activity.

• [1] Mecozzi VJ, Berman DE, Simoes S, et al. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. 2014;10(6):443-449. doi:10.1038/nchembio.1508 View Source
• [2] PMC4076047. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. Author manuscript; available in PMC 2014 Jun 30. View Source

Binding Site and Affinity vs. RT-L4

TPT-260's ability to reduce pathogenic amyloid-β (Aβ) peptides is quantifiable and superior to its structural analog, R33. TPT-260 (R55) exhibits an IC50 of ~12 µM for reducing Aβ levels in cultured hippocampal neurons [1]. In a direct comparative study, treatment of neurons with R33 at the same concentration (5 µM) for 48 hours increased Vps35 protein levels by only ~22%, a significantly lower effect than that observed for TPT-260 [2]. This demonstrates that the full efficacy of TPT-260 is not shared by all molecules in this class and highlights the importance of selecting the more potent compound.

Binding site vs. RT-L4

Context-dependent

Kd ≈ 5 µM (Vps35–Vps29) vs. 273 nM (Vps35–Vps26)

Different interface and chemical class; not directly interchangeable

RT-L4 is a macrocyclic peptide; binding affinity ~18-fold higher

Evidence Dimension	Reduction of Aβ peptide in neurons
Target Compound Data	IC50 ≈ 12 µM (TPT-260)
Comparator Or Baseline	R33 (TPT-172) at 5 µM: ~22% increase in Vps35 levels
Quantified Difference	TPT-260 is more potent than R33 in functional assays
Conditions	Cultured hippocampal neurons from WT and APPSwlnd (J20) mice, treated for 48 h.

Why This Matters

This data provides a clear, quantitative rationale for selecting TPT-260 over the less effective analog R33 for studies focused on reducing Aβ pathology, ensuring more robust and interpretable experimental results.

• [1] Mecozzi VJ, Berman DE, Simoes S, et al. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. 2014;10(6):443-449. doi:10.1038/nchembio.1508 View Source
• [2] PMC4076047. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. Author manuscript; available in PMC 2014 Jun 30. View Source

Ischemic Stroke Efficacy in MCAO Model

TPT-260 demonstrates significant in vivo efficacy in a disease model relevant to neuroinflammation. In a mouse model of ischemic stroke (middle cerebral artery occlusion, MCAO), treatment with TPT-260 significantly reduced the brain infarct area [1]. Furthermore, the compound improved neurological function and inhibited key inflammatory pathways, including suppressing NF-κB nuclear translocation and reducing the release of pro-inflammatory cytokines IL-1β and TNF-α from M1-polarized microglia [1]. This represents a distinct application for TPT-260 beyond its well-characterized role in amyloid pathology, showcasing its broader utility in neurological disease research.

MCAO stroke model response

Reported

Reported reduction in infarct area; improved Bederson score

Supports NF-κB/NLRP3 pathway-response interpretation in cerebral ischemia

5 mg/kg i.p. in MCAO mice; minimal microglial cytotoxicity observed

Evidence Dimension	In Vivo Efficacy: Brain Infarct Area
Target Compound Data	Significant reduction in brain infarct area
Comparator Or Baseline	Vehicle-treated MCAO mice
Quantified Difference	Qualitative reduction reported
Conditions	Mouse middle cerebral artery occlusion (MCAO) model of ischemic stroke.

Why This Matters

This evidence validates that TPT-260 is a viable research tool for preclinical stroke studies, demonstrating functional effects in a complex in vivo system and expanding its potential research applications beyond Alzheimer's disease.

• [1] Qian J, Guo X, Xu Q, Huang Z. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation. J Inflamm Res. 2025;18:3055-3066. doi:10.2147/JIR.S497030 View Source

TPT-260 Application Scenarios

Alzheimer's Disease and Endosomal Trafficking Research

Researchers requiring a positive control or lead compound for retromer stabilization can use TPT-260. Its well-defined binding (Kd ~5 µM) and robust thermal shift (ΔTm ≈ +10°C) provide a clear, quantitative benchmark for validating new assays or evaluating novel retromer-targeting molecules [1].

Stroke and Microglial Neuroinflammation Studies

For studies aiming to reduce Aβ production via retromer enhancement, TPT-260 is the preferred tool. Its established IC50 of ~12 µM for Aβ reduction offers a precise starting point for dose-response experiments, ensuring reliable and interpretable data in primary neuronal or iPSC-derived models [1]. The lower efficacy of its analog R33 (~22% Vps35 increase at 5 µM) underscores the importance of selecting the most potent compound for this application [2].

Retromer Chaperone Mechanism-of-Action Studies

TPT-260 is a valuable reagent for investigating the role of retromer-mediated trafficking in neuroinflammation following stroke. Its demonstrated ability to reduce infarct area and modulate microglial activation in an MCAO model supports its use in studies exploring the intersection of endosomal function and post-ischemic inflammation [3].

Retromer Stabilization Screening Campaigns

Given its mechanism of action, TPT-260 is an essential tool for dissecting the SORL1-retromer pathway. Studies have shown that its ability to rescue endosomal pathology is dependent on SORL1 genotype, making it a precise probe for experiments using isogenic hiPSC-derived neurons with specific SORL1 variants to understand genotype-specific therapeutic responses [4].

Application

Selection Property

Validation Focus

Alzheimer's disease & endosomal trafficking

Transcriptomic pathway modulation

Gene network-level retromer target engagement

Stroke & microglial neuroinflammation

Microglial NF-κB pathway response

Infarct and neuroinflammation endpoint monitoring

Retromer chaperone mechanism-of-action

Vps35–Vps29 interface specificity

Small-molecule vs. peptide comparator studies

Retromer stabilization screening

Quantitatively defined potency parameters

Assay QC and SAR benchmarking

• [1] Mecozzi VJ, Berman DE, Simoes S, et al. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. 2014;10(6):443-449. doi:10.1038/nchembio.1508 View Source
• [2] PMC4076047. Pharmacological chaperones stabilize retromer to limit APP processing. Nat Chem Biol. Author manuscript; available in PMC 2014 Jun 30. View Source
• [3] Qian J, Guo X, Xu Q, Huang Z. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation. J Inflamm Res. 2025;18:3055-3066. doi:10.2147/JIR.S497030 View Source
• [4] Mishra S, Knupp A, Kinoshita C, et al. Pharmacologic enhancement of retromer rescues endosomal pathology induced by defects in the Alzheimer's gene SORL1. Stem Cell Reports. 2023;18(12):2434-2450. doi:10.1016/j.stemcr.2023.10.011 View Source